N-(2-furylmethyl)-5-[(2-methoxy-4-propylphenoxy)methyl]-2-furamide

• IUPAC Name: N-(furan-2-ylmethyl)-5-[(2-methoxy-4-propylphenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C21H23NO5/c1-3-5-15-7-9-18(20(12-15)24-2)26-14-17-8-10-19(27-17)21(23)22-13-16-6-4-11-25-16/h4,6-12H,3,5,13-14H2,1-2H3,(H,22,23)
• InChI Key: BTBFKZNYOHMRAL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)OCC2=CC=C(O2)C(=O)NCC3=CC=CO3)OC
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol

Description

N-(2-furylmethyl)-5-[(2-methoxy-4-propylphenoxy)methyl]-2-furamide, also known as FGIN-1-27, is a compound that has been studied for its potential use in treating various neurological and psychiatric disorders.

Scientific Research Applications

Mechanistic Studies and Furan Formation

One study explored the reaction of chromium carbene complexes with acetylenes, leading to the formation of furan and phenol products. This research provides insight into the mechanistic aspects of furan formation, potentially relevant for understanding the reactivity and applications of furan derivatives in organic synthesis (J. Mccallum et al., 1988).

Furan-Derived Compounds in Organic Synthesis

Another study focused on diethoxyphosphorylmethylfurans and their behavior in Curtius reactions, demonstrating the versatility of furan-derived compounds in synthesizing a variety of organic molecules with potential applications in materials science and pharmaceuticals (L. М. Pevzner, 2011).

Heterocyclic System Synthesis

Research on the tandem intramolecular Diels-Alder/reverse Diels-Alder reaction sequence utilized furan derivatives to synthesize complex heterocyclic systems. This methodology can be applied in the synthesis of novel organic compounds with potential applications in drug discovery and development (J. Buttery et al., 1995).

Phytotoxicity of Furan-Derived Compounds

The phytotoxicity of new furan-derived aminophosphonic acids and N-aryl furaldimines was evaluated, providing insights into the environmental impact and potential agricultural applications of furan compounds (A. Matusiak et al., 2013).

Poly(esteramide)s from Furan-Based Diesters

Furan-based poly(esteramide)s synthesized through bulk copolycondensation showcased the potential of furan derivatives in creating biobased polymers, contributing to the development of sustainable materials (Rania Triki et al., 2013).